Cas no 13877-94-6 (5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-)
13877-94-6 structure
Product Name:5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
CAS No:13877-94-6
MF:C15H24O
MW:220.350464820862
CID:231532
Update Time:2025-04-19
5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
- 4,12,12-Trimethyl-9-methylene-5-oxatricyclo[8.2.0.0<sup>4,6</sup>]dodecane
- 4,5-epoxy-4,11,11-trimethyl-8-methylenebicyclo[7.2.0]undecane
- (1R,4S,7R,11S)-3,3,7,11-tetramethyltricyclo[5.4.0.04,11]undecan-1-ol
- (1R,4S,7R,11S)-3,3,7,11-tetramethyltricyclo< 5.4.0.04,11> undecan-1-ol
- (1R,4SR,5SR,9S)-4,5-epoxycaryophyllene
- 1,4-Ethano-3aH-inden-3a-ol, octahydro-2,2,4,7a-tetramethyl-, (1S-(1alpha,3abeta,4alpha,7abeta))-
- 5,6-epoxy-5,6-dihydrocaryophyllene
- 6,7-epoxycaryophyll-3(15)-ene
- AC1MIZND
- acetylginsenol
- CHEMBL470270
- Einecs 237-642-8
-
- Inchi: 1S/C15H24O/c1-10-5-6-13-15(4,16-13)8-7-12-11(10)9-14(12,2)3/h11-13H,1,5-9H2,2-4H3
- InChI Key: NVEQFIOZRFFVFW-UHFFFAOYSA-N
- SMILES: O1C2CCC(=C)C3CC(C)(C)C3CCC12C
Computed Properties
- Exact Mass: 220.183
- Monoisotopic Mass: 220.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5A^2
Experimental Properties
- Density: 0.98
- Boiling Point: 279.7°Cat760mmHg
- Flash Point: 119.7°C
- PSA: 12.53000
- LogP: 3.93640
5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
- Natural Products and Extracts Plant Extracts Plant based Spiranthera odoratissima
- Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum
- Natural Products and Extracts Plant Extracts Plant based Hymenocrater incanus
- Natural Products and Extracts Plant Extracts Plant based Esenbeckia berlandieri
- Sesquiterpenoids
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